Cas no 1394776-39-6 (2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide)

• Product Name: 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide
• CAS No: 1394776-39-6
• MF: C₁₂H₈BrFN₂O
• MW: 295.107125282288
• CID: 6614624
• PubChem ID: 71854173
• Update Time: 2025-05-20

2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide
• 1394776-39-6
• EN300-14163076
• Z1407979321
• AKOS033315541

• Inchi： 1S/C12H8BrFN2O/c13-11-7-8(5-6-15-11)12(17)16-10-4-2-1-3-9(10)14/h1-7H,(H,16,17)
• InChI Key： URZBQHMNEIAIOS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(NC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 293.98040g/mol
• Monoisotopic Mass: 293.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide

Introduction to 2-Bromo-N-(2-Fluorophenyl)pyridine-4-carboxamide (CAS No. 1394776-39-6)

2-Bromo-N-(2-fluorophenyl)pyridine-4-carboxamide, with the CAS number 1394776-39-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a fluorinated phenyl group, making it an attractive candidate for various biological and therapeutic applications.

The molecular structure of 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide is composed of a pyridine ring substituted with a bromine atom at the 2-position and an amide group at the 4-position. The amide group is further substituted with a 2-fluorophenyl moiety, which imparts specific chemical and biological properties to the molecule. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the importance of 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide in various biological contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The bromine and fluorine substituents play crucial roles in modulating the compound's binding affinity and selectivity for these enzymes.

In addition to its enzymatic inhibition properties, 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity further enhance its suitability for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide in various disease models. Preliminary results from phase I trials have indicated that it is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide has also been used as a synthetic intermediate in the preparation of other bioactive compounds. Its unique structural features make it a valuable building block in organic synthesis, allowing for the creation of a wide range of derivatives with diverse biological activities.

In conclusion, 2-bromo-N-(2-fluorophenyl)pyridine-4-carboxamide (CAS No. 1394776-39-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics, combined with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and insights into its mechanisms of action, solidifying its position as an important molecule in the field.